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  4. (1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol
(1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol (1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol
Brand Name: Vulcanchem
CAS No.: 63730-48-3
VCID: VC0141711
InChI: InChI=1S/C22H31NO2/c1-25-18-8-7-17-13-20-22(24)10-3-2-9-21(22,19(17)14-18)11-12-23(20)15-16-5-4-6-16/h7-8,14,16,20,24H,2-6,9-13,15H2,1H3/t20-,21+,22-/m1/s1
SMILES: COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1
Molecular Formula: C22H31NO2
Molecular Weight: 341.5 g/mol

(1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol

CAS No.: 63730-48-3

Reference Standards

VCID: VC0141711

Molecular Formula: C22H31NO2

Molecular Weight: 341.5 g/mol

(1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol - 63730-48-3

CAS No. 63730-48-3
Product Name (1S,9R,10S)-17-(Cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol
Molecular Formula C22H31NO2
Molecular Weight 341.5 g/mol
IUPAC Name (1S,9R,10S)-17-(cyclobutylmethyl)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-10-ol
Standard InChI InChI=1S/C22H31NO2/c1-25-18-8-7-17-13-20-22(24)10-3-2-9-21(22,19(17)14-18)11-12-23(20)15-16-5-4-6-16/h7-8,14,16,20,24H,2-6,9-13,15H2,1H3/t20-,21+,22-/m1/s1
Standard InChIKey DTVODKGBEXBXFW-BHIFYINESA-N
Isomeric SMILES COC1=CC2=C(C[C@@H]3[C@]4([C@@]2(CCCC4)CCN3CC5CCC5)O)C=C1
SMILES COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1
Canonical SMILES COC1=CC2=C(CC3C4(C2(CCCC4)CCN3CC5CCC5)O)C=C1
Synonyms (-)-N-Cyclobutylmethyl-14β-hydroxy-3-methoxymorphinan; 17-(Cyclobutylmethyl)-3-methoxy-morphinan-14-ol;
PubChem Compound 13080261
Last Modified Nov 11 2021
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